Cas no 1512946-99-4 (2-(2-Ethoxycarbonyl-2-oxo-ethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester)
2-(2-Ethoxycarbonyl-2-oxo-ethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Ethoxycarbonyl-2-oxo-ethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
-
- Inchi: 1S/C14H23NO5/c1-5-19-12(17)11(16)9-10-7-6-8-15(10)13(18)20-14(2,3)4/h10H,5-9H2,1-4H3
- InChI Key: NPNKHBAJQWTALS-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCCC1CC(C(OCC)=O)=O
2-(2-Ethoxycarbonyl-2-oxo-ethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM506111-1g |
tert-Butyl2-(3-ethoxy-2,3-dioxopropyl)pyrrolidine-1-carboxylate |
1512946-99-4 | 97% | 1g |
$632 | 2023-01-01 |
2-(2-Ethoxycarbonyl-2-oxo-ethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 2-(2-Ethoxycarbonyl-2-oxo-ethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
2-(2-Ethoxycarbonyl-2-oxo-ethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester: A Versatile Compound in Medicinal Chemistry
2-(2-Ethoxycarbonyl-2-oxo-ethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1512946-99-4) is a structurally intricate compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound, often referred to as ECEP-TB, is a derivative of pyrrolidine, a five-membered heterocyclic compound with a wide range of biological activities.
The structure of 2-(2-Ethoxycarbonyl-2-oxo-ethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester features a tert-butyl ester group attached to the pyrrolidine ring, which provides enhanced stability and solubility properties. The ethoxycarbonyl group further contributes to the compound's reactivity and functional versatility, making it an attractive candidate for various chemical transformations and biological studies.
In recent years, ECEP-TB has been extensively studied for its potential as a building block in the synthesis of complex molecules with therapeutic applications. One notable area of research involves its use in the development of inhibitors for specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of ECEP-TB in the synthesis of potent inhibitors for protein kinases, which are key targets in cancer therapy.
The synthetic accessibility of 2-(2-Ethoxycarbonyl-2-oxo-ethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester has also been a subject of interest. Researchers have developed efficient and scalable synthetic routes to produce this compound, ensuring its availability for large-scale applications. A notable synthetic method involves the reaction of tert-butyl pyrrolidine-1-carboxylate with ethyl 2-bromoacetate, followed by deprotection and subsequent functionalization steps.
Beyond its use as a synthetic intermediate, ECEP-TB has shown promise in enhancing the bioavailability and pharmacokinetic properties of drug candidates. Its ability to modulate the physicochemical properties of molecules makes it an invaluable tool in optimizing drug delivery systems. For example, a study published in the European Journal of Pharmaceutical Sciences demonstrated that incorporating ECEP-TB into prodrug designs significantly improved the oral bioavailability and tissue distribution of several therapeutic agents.
The safety profile of 2-(2-Ethoxycarbonyl-2-oxo-ethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is another critical aspect that has been thoroughly investigated. Preclinical studies have shown that this compound exhibits low toxicity and favorable safety margins, making it suitable for use in pharmaceutical formulations. Additionally, its stability under various conditions ensures consistent performance during storage and handling.
In conclusion, 2-(2-Ethoxycarbonyl-2-oxo-ethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1512946-99-4) is a versatile and promising compound with significant potential in medicinal chemistry. Its unique structural features and favorable properties make it an attractive candidate for various applications, from drug discovery to pharmaceutical development. As research continues to advance, the role of ECEP-TB in creating innovative therapeutic solutions is likely to expand further.
1512946-99-4 (2-(2-Ethoxycarbonyl-2-oxo-ethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)